Cas no 893385-90-5 (N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 893385-90-5
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 6318928
• PubChem ID: 7151123
• Update Time: 2025-10-18

N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide
• G856-2193
• F1872-0950
• SR-01000018227-1
• SR-01000018227
• N-(4-ethoxyphenyl)-2-{[1-(2-furylmethyl)-1H-imidazol-2-yl]thio}acetamide
• SMR000806752
• N-(4-ethoxyphenyl)-2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)acetamide
• N-(4-ethoxyphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide
• CHEMBL1362224
• NCGC00136005-01
• HMS2976G11
• AKOS002046247
• HMS1902O17
• 893385-90-5
• MLS001237729
• N-(4-ethoxyphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C18H19N3O3S/c1-2-23-15-7-5-14(6-8-15)20-17(22)13-25-18-19-9-10-21(18)12-16-4-3-11-24-16/h3-11H,2,12-13H2,1H3,(H,20,22)
• InChI Key： JQEDYXZNGVLHRQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NC=CN1CC1=CC=CO1

Computed Properties

• Exact Mass: 357.11471265g/mol
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide

Research Briefing on N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS: 893385-90-5)

N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS: 893385-90-5) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule features a unique structural scaffold combining an imidazole-thioether linkage with a furan-methyl substitution, which has shown promising biological activities in preliminary studies. The compound's potential applications span from antimicrobial agents to targeted cancer therapies, making it a subject of intense research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with specific protein targets has been investigated using computational docking and molecular dynamics simulations, providing insights into its binding modes and affinity.

The synthesis of N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide has been optimized to improve yield and purity, with recent protocols emphasizing green chemistry principles. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to characterize the compound and ensure its structural integrity. These advancements in synthesis and characterization are critical for scaling up production for preclinical studies.

Pharmacological evaluations have revealed that the compound exhibits low cytotoxicity in normal cell lines while showing selective activity against certain cancer cell lines. This selectivity is attributed to its ability to modulate specific signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancers. Further studies are underway to explore its potential as a chemotherapeutic agent, either alone or in combination with existing drugs.

In addition to its anticancer properties, N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide has shown antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Its mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies. These findings highlight its potential as a lead compound for developing new antibiotics, particularly in the face of rising antibiotic resistance.

Future research directions include optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Structure-activity relationship (SAR) studies are also being conducted to identify key functional groups responsible for its biological activity, which could guide the design of more potent analogs. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(4-ethoxyphenyl)-2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide represents a promising candidate for further development in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing and future research in chemical biology and medicinal chemistry.